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Compound of Interest

Compound Name: (S)-(Tetrahydrofuran-3-yl)methanol

Cat. No.: B598496

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols
for (S)-(Tetrahydrofuran-3-yl)methanol. The information presented is intended to support
laboratory and manufacturing activities by providing clear, actionable guidance to minimize
risks and ensure a safe working environment. This document compiles data from safety data
sheets and toxicological reviews to offer a detailed resource for professionals in the field of
drug development and chemical research.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is the
foundation of its safe handling. The following table summarizes key data for (S)-
(Tetrahydrofuran-3-yl)methanol.
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Property Value

Molecular Formula CsH1002

Molecular Weight 102.13 g/mol [1]

CAS Number 124391-75-9[1]

Appearance Colorless to Light yellow clear liquid
Boiling Point 198.6 + 0.0 °C at 760 mmHg[1]
Flash Point 98 °C

Density 1.061 g/cm3

Toxicological Data and Hazard Identification

(S)-(Tetrahydrofuran-3-yl)methanol is classified as a hazardous substance. The primary
routes of exposure are inhalation, ingestion, and skin or eye contact. The following table
outlines the key toxicological hazards.
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Hazard Description GHS Classification

Acute Oral Toxicity Harmful if swallowed.[2][3] Acute Tox. 4[3]

Causes skin irritation.[3]
Prolonged or repeated contact

Skin Irritation may cause defatting, leading Skin Irrit. 2[3]
to dryness, redness, and

potential blistering.

Causes serious eye irritation.
o [2][3] Direct contact can lead to ]
Eye Irritation o ] Eye Irrit. 2A[3]
itching, burning, redness, and

tearing.

) o May cause respiratory
Respiratory Irritation T STOT SE 3[3]
irritation.[2][3]

. o Suspected of causing cancer.
Carcinogenicity 1] Carc. 2[4]

Vapors may cause drowsiness

and dizziness.[2] Inhalation of
Central Nervous System

high concentrations can lead -
Effects

to CNS depression and

narcosis.

Studies have shown that the related compound, tetrahydrofuran (THF), is not mutagenic.[5]
Chronic studies on THF have indicated benign tumors in the kidneys of male rats and the livers
of female mice, though the relevance of these findings to human health is considered low.[5]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is crucial for minimizing exposure and
preventing incidents.

Personal Protective Equipment (PPE)
The following PPE should be worn when handling (S)-(Tetrahydrofuran-3-yl)methanol:
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Eye Protection: Chemical safety goggles and a face shield.[2]
Hand Protection: Wear protective gloves.[2]

Skin and Body Protection: Flame retardant antistatic protective clothing is recommended.[2]
A lab coat should be worn at all times.

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[2]

Engineering Controls

Ventilation: Work should be conducted in a well-ventilated area with local exhaust ventilation,
such as a chemical fume hood, to minimize inhalation of vapors.[2]

Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting
equipment.[2][6]

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[2][4]

Storage

Proper storage is essential to maintain the chemical's integrity and prevent hazardous

situations.

Conditions: Store in a cool, dry, and well-ventilated place. Keep containers tightly closed.[2]
Recommended storage temperature is 2-8°C.[1]

Incompatible Materials: Keep away from heat, sparks, open flames, and other ignition
sources.[2][3] Avoid contact with oxidizing agents.

Peroxide Formation: This compound may form explosive peroxides upon exposure to air and
light, especially during prolonged storage.[2] Containers should be dated upon opening and
tested for peroxides before distillation or concentration.[7]

Emergency Procedures
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In the event of an emergency, prompt and appropriate action is critical.

Spills and Leaks

e Evacuate: Immediately evacuate personnel from the spill area.
Ventilate: Ensure adequate ventilation.

Contain: Cover drains to prevent entry into the sewer system.[2] Absorb the spill with an
inert, non-combustible material such as sand, diatomite, or universal binders.[3]

Collect: Collect the absorbed material and place it in a suitable, labeled container for
disposal.[2]

Clean: Clean the affected area thoroughly.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water for at least 15 minutes.[4] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[2]

Fire Fighting Measures

o Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[6] Water
may be ineffective.[4]

» Specific Hazards: This substance is flammable.[3] Vapors are heavier than air and may
travel to a source of ignition and flash back.[4][7] Containers may explode when heated.[7]
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Experimental Workflow and Safety Logic

The following diagrams illustrate a typical experimental workflow for handling (S)-
(Tetrahydrofuran-3-yl)methanol and the logical hierarchy of safety controls.
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Caption: General laboratory workflow for handling hazardous chemicals.
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Caption: Hierarchy of controls for managing chemical hazards.

Disposal Considerations

Waste generated from the use of (S)-(Tetrahydrofuran-3-yl)methanol must be handled as
hazardous waste.[8]

¢ Collection: Collect waste in a designated, properly labeled, and sealed container.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b598496?utm_src=pdf-body-img
https://www.benchchem.com/product/b598496?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Tetrahydro_5_methylfuran_2_methanol_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[2] Do not dispose of down the drain or
into the environment.[2][3]

This guide is intended to provide a summary of the best practices for the safe handling of (S)-
(Tetrahydrofuran-3-yl)methanol. It is not a substitute for a thorough review of the Safety Data
Sheet (SDS) and your institution's specific safety protocols. Always consult the SDS before
working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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